Cas no 185510-15-0 (6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine)

6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine structure
185510-15-0 structure
Product Name:6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine
CAS No:185510-15-0
MF:C9H12N2
MW:148.204981803894
CID:114580
Update Time:2023-08-02

6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrido[3,4-c]azepine,6,7,8,9-tetrahydro-
    • 5H-Pyrido[3,4-c]azepine,6,7,8,9-tetrahydro-(9CI)
    • 6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine
    • BDBM50143276
    • AB76151
    • 5H,6H,7H,8H,9H-PYRIDO[3,4-C]AZEPINE
    • Inchi: 1S/C9H12N2/c1-2-8-3-5-11-7-9(8)6-10-4-1/h3,5,7,10H,1-2,4,6H2
    • InChI Key: FCICAJXRVMPKJZ-UHFFFAOYSA-N
    • SMILES: N1CC2C=NC=CC=2CCC1

Computed Properties

  • Exact Mass: 148.1
  • Monoisotopic Mass: 148.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9
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